2-Methyl-1lambda~4~,4-thiazinane-1,3-dione

• CAS RN: 88620-36-4
• Molecular Formula: C5H9NO2S
• Molecular Weight: 147.20 g/mol
• IUPAC Name: 2-methyl-1-oxo-1,4-thiazinan-3-one
• InChI: InChI=1S/C5H9NO2S/c1-4-5(7)6-2-3-9(4)8/h4H,2-3H2,1H3,(H,6,7)
• InChI Key: LUBZREIISVTGOL-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NCCS1=O

Description

2-Methyl-1lambda~4~,4-thiazinane-1,3-dione is a useful research compound. Its molecular formula is C5H9NO2S and its molecular weight is 147.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 9 g of 2-methyl-3-thiamorpholinone in a mixture of 50 cm3 of formic acid and 10 cm3 of acetic anhydride, cooled to 0° C., 7 cm3 of H2O2 at 110 vol. are slowly added. After an 18 hour reaction period, the solution is concentrated under reduced pressure. The resulting product is dissolved in chloroform and the chloroform solution is deposited on a silica gel column.